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Compound of Interest

Compound Name: WAY-260022

Cat. No.: B15584494 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

WAY-260022 is a potent and selective norepinephrine reuptake inhibitor (NRI) that has

demonstrated excellent selectivity over serotonin and dopamine transporters.[1][2][3] Its

primary mechanism of action involves blocking the norepinephrine transporter (NET), which

leads to an increased concentration of norepinephrine in the synaptic cleft. This activity makes

it a valuable tool in neuroscience research, particularly in studies related to thermoregulatory

dysfunction and other neurological processes modulated by norepinephrine signaling.[2]

Proper preparation of stock solutions is critical for ensuring the accuracy and reproducibility of

experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for WAY-260022 due to

its high solubilizing capacity for organic molecules.[4][5][6] This document provides a detailed

protocol for the preparation, storage, and handling of WAY-260022 stock solutions using

DMSO.

Quantitative Data Summary
The key chemical and physical properties of WAY-260022 are summarized below. This

information is essential for accurate calculations and solution preparation.

Table 1: Chemical Properties of WAY-260022
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Property Value

IUPAC Name

1-[(1S)-2-[(3S,5R)-3,5-Dimethylpiperazin-1-yl]-1-

[3-(trifluoromethoxy)phenyl]ethyl]cyclohexan-1-

ol[4]

Synonyms NRI-022[1][4]

CAS Number 850692-43-2[4]

Molecular Formula C₂₁H₃₁F₃N₂O₂[4]

Molecular Weight 400.48 g/mol [1][4][7]

Appearance Solid powder[4]

Solubility Soluble in DMSO[4]

Table 2: Preparation of Common WAY-260022 Stock Solutions in DMSO

This table provides the required mass of WAY-260022 for preparing various stock solution

concentrations. Calculations are based on a molecular weight of 400.48 g/mol .

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.40 mg 2.00 mg 4.00 mg

10 mM 4.00 mg 20.02 mg 40.05 mg

25 mM 10.01 mg 50.06 mg 100.12 mg

50 mM 20.02 mg 100.12 mg 200.24 mg

Note: The formula used for calculation is: Mass (mg) = Desired Concentration (mM) x Volume

(mL) x Molecular Weight ( g/mol ) / 1000

Experimental Protocols
1. Materials and Equipment
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WAY-260022 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)[5][6]

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

2. Protocol for Preparing a 10 mM Stock Solution

This protocol details the steps for preparing 1 mL of a 10 mM WAY-260022 stock solution.

Volumes can be adjusted according to the values in Table 2.

Safety First: Perform all steps in a chemical fume hood. Wear appropriate PPE.

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, 4.00 mg of WAY-
260022 is required.

Weigh Compound: Carefully weigh 4.00 mg of WAY-260022 powder using an analytical

balance and place it into a sterile microcentrifuge tube or vial.

Add Solvent: Add 1 mL of anhydrous DMSO to the tube containing the WAY-260022 powder.

Dissolve Compound: Tightly cap the tube and vortex vigorously for 1-2 minutes until the

powder is completely dissolved.[8] If dissolution is slow, sonicate the vial in a water bath for

5-10 minutes.[8][9] Visually inspect the solution to ensure no particulates are present.

Aliquot and Store:

For short-term storage (days to weeks), the stock solution can be kept at 4°C.[4]
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For long-term storage (months to years), aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles. Store these aliquots at -20°C or -80°C in a

dry, dark environment.[4][8]

Labeling: Clearly label all vials with the compound name (WAY-260022), concentration (10

mM in DMSO), preparation date, and your initials.[10][11]

3. Working Solution Preparation

When preparing working solutions for cell culture or other aqueous-based assays, it is crucial to

maintain a low final concentration of DMSO (typically ≤0.1%) to avoid solvent-induced cellular

toxicity or artifacts.[9]

Example: To make a 10 µM working solution from a 10 mM stock, perform a 1:1000 dilution.

Add 1 µL of the 10 mM stock solution to 999 µL of your cell culture medium or assay buffer.

Mix thoroughly before adding to your experimental setup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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